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Compound of Interest

Compound Name: 3-Octanol

Cat. No.: B1198278 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety, handling, and disposal information for 3-
Octanol to ensure safe laboratory operations. Adherence to these protocols is critical for

minimizing risks and ensuring a safe research environment.

Hazard Identification
3-Octanol is a combustible liquid that poses several health risks.[1] Understanding these

hazards is the first step toward safe handling. Key hazard statements for 3-Octanol include:

H315: Causes skin irritation.[2][3]

H319: Causes serious eye irritation.[2][3]

H335: May cause respiratory irritation.[2]

H227: Combustible liquid.

Required Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling 3-Octanol. The appropriate level

of protection depends on the concentration, quantity, and specific laboratory procedure.
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Protection Type Specific Equipment Standard/Requirement

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

Must conform to EN166 (EU)

or be NIOSH-approved (US).

[1][2]

Skin Protection

Chemically resistant gloves

(e.g., nitrile rubber). Inspect

gloves prior to use.

Follow good laboratory

practices for glove removal

and disposal.[2]

Impervious laboratory coat or

protective suit.

Must be selected based on the

concentration and amount of

3-Octanol used.[2]

Respiratory Protection

Use only in a well-ventilated

area or under a chemical fume

hood.

If risk assessment indicates a

need, use a NIOSH-approved

respirator with appropriate

cartridges (e.g., type ABEK) or

a full-face supplied-air

respirator.[2]

Operational Plan: Handling and Storage
Safe Handling Protocol:

Preparation: Ensure an eyewash station and safety shower are readily accessible.[4] Work

within a well-ventilated area or a certified chemical fume hood.

Avoid Contact: Prevent all contact with eyes, skin, and clothing.[2] Do not inhale vapors or

mists.[2]

Ignition Sources: Keep the chemical away from heat, sparks, open flames, and hot surfaces.

[2][5] Implement measures to prevent the buildup of electrostatic charge.[2]

Hygiene: Wash hands thoroughly before breaks and at the end of each shift.[2]

Contaminated clothing should be removed and washed before reuse.[3]

Storage Protocol:
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Store in a cool, dry, and well-ventilated place away from incompatible materials like strong

oxidizing agents.[2][5]

Keep containers tightly closed and sealed upright to prevent leakage.[2]

Emergency and Disposal Plan
First-Aid Measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids.[1] Remove contact lenses if present and easy to do.[2] Seek immediate medical

attention.[1]

Skin Contact: Immediately wash off with soap and plenty of water while removing all

contaminated clothing.[5] If skin irritation occurs, get medical advice.[1]

Inhalation: Move the person to fresh air.[2] If breathing is difficult or stops, provide artificial

respiration and consult a physician.[2]

Ingestion: Do NOT induce vomiting.[1] Rinse the mouth with water and consult a physician

immediately.[2][6]

Accidental Spill Response:

Evacuate: Evacuate personnel to a safe area, preferably upwind.[7]

Ventilate: Ensure adequate ventilation in the spill area.[2]

Eliminate Ignition Sources: Remove all sources of heat, sparks, and flames.[5]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the

chemical to enter drains.[2]

Clean-up: Use personal protective equipment.[2] Absorb the spill with inert material (e.g.,

sand, earth, or vermiculite).[7] Collect the material using non-sparking tools and place it in a

suitable, closed container for disposal.[1]

Disposal Protocol:
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Chemical waste must be disposed of at an approved waste disposal plant in accordance with

local, state, and federal regulations.[1][5]

Do not dispose of with household garbage or allow it to reach the sewage system.[3]

Contaminated packaging and gloves should be disposed of in the same manner as the

product itself.[2]

Quantitative Data for 3-Octanol
Property Value

Molecular Formula C₈H₁₈O

Molecular Weight 130.23 g/mol [2]

Appearance Colorless Liquid[1]

Boiling Point 174 - 176 °C (345.2 - 348.8 °F)[1]

Melting Point -45 °C (-49 °F)[1]

Flash Point 67 °C (152.6 °F)[1]

Density 0.818 g/mL at 25 °C[8]

Visual Workflow: 3-Octanol Spill Response
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Immediate Actions

Containment & Cleanup

Disposal

Spill Occurs

Evacuate Area & Alert Others

Remove Ignition Sources

Ensure Ventilation

Don Correct PPE

Contain Spill with Inert Material

Absorb Liquid

Collect Waste (Use Non-Sparking Tools)

Place in Labeled, Sealed Container

Dispose via Approved Waste Facility

Click to download full resolution via product page

Caption: Workflow for a safe response to a 3-Octanol spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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